Cas no 98002-42-7 (2-(1,3-thiazol-4-yl)-1H-benzoimidazole)

2-(1,3-thiazol-4-yl)-1H-benzoimidazole structure
98002-42-7 structure
Product Name:2-(1,3-thiazol-4-yl)-1H-benzoimidazole
CAS No:98002-42-7
MF:C10H7N3S
MW:201.247679948807
CID:1002332
Update Time:2024-02-06

2-(1,3-thiazol-4-yl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
    • Ai3-50598
    • Inchi: 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
    • InChI Key: WJCNZQLZVWNLKY-UHFFFAOYSA-N
    • SMILES: C1(C2=CSC=N2)NC2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 201.036068
  • Monoisotopic Mass: 201.036068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.8

Experimental Properties

  • Melting Point: 304-305 deg C
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